2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-(4-nitrophenyl)acetate
• InChI: InChI=1S/C12H10N2O6/c15-10-5-6-11(16)13(10)20-12(17)7-8-1-3-9(4-2-8)14(18)19/h1-4H,5-7H2
• InChI Key: JUEAHIVORWVODA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H10N2O6
• DSSTOX Substance ID: DTXSID5071121
• Molecular Weight: 278.22 g/mol
• CAS No.: 68123-33-1

Description

2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-, also known as 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-, is a useful research compound. Its molecular formula is C12H10N2O6 and its molecular weight is 278.22 g/mol. The purity is usually 95%.
The exact mass of the compound 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 370377. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

N-Succinimidyl 4-Nitrophenylacetate, also known as Succinimido (4-nitrophenyl)acetate or 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-, primarily targets amino groups . The compound is an HPLC labeling reagent, which has a succinimidyl group that can easily react with an amino group to form the corresponding amide derivative .

Mode of Action

The interaction of N-Succinimidyl 4-Nitrophenylacetate with its targets involves the formation of an amide derivative . The succinimidyl group in the compound reacts with an amino group, resulting in the formation of this derivative . This reaction is stable enough to reach the detector without any decomposition under reversed phase HPLC .

Biochemical Pathways

The compound’s role as an hplc labeling reagent suggests that it may be involved in pathways where the detection and analysis of certain compounds are required .

Pharmacokinetics

Given its use as an hplc labeling reagent, it can be inferred that the compound’s bioavailability would be an important factor in its effectiveness .

Result of Action

The primary result of N-Succinimidyl 4-Nitrophenylacetate’s action is the formation of a stable amide derivative . This derivative is stable enough to be detected without decomposition under reversed phase HPLC, making N-Succinimidyl 4-Nitrophenylacetate effective as a labeling agent .

Action Environment

The action of N-Succinimidyl 4-Nitrophenylacetate can be influenced by environmental factors. For instance, the compound is sensitive to moisture and heat, and it is recommended to store it under inert gas . These factors can potentially affect the compound’s action, efficacy, and stability .

Biological Activity

2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- (CAS No. 68123-33-1), also known as N-Succinimidyl 4-Nitrophenylacetate, is an organic compound with a molecular formula of C12H10N2O6 and a molecular weight of approximately 278.22 g/mol. This compound is characterized by its pyrrolidinedione structure and a nitrophenyl group, which are significant in various biochemical applications. This article explores the biological activities associated with this compound, including its pharmacological properties and potential applications in research.

Chemical Structure and Properties

The chemical structure of 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- is depicted below:

Property	Value
Molecular Formula	C12H10N2O6
Molecular Weight	278.221 g/mol
Density	1.5 g/cm³
Melting Point	181 °C
Boiling Point	463.6 °C at 760 mmHg
LogP	-0.30
CAS Number	68123-33-1

Enzyme Inhibition

The nitrophenylacetate moiety in this compound may play a crucial role in enzyme inhibition mechanisms. Compounds like N-succinimidyl p-nitrophenylacetate are often used as substrates for studying enzyme kinetics and inhibition due to their ability to form stable adducts with nucleophilic residues in enzymes. This characteristic makes it a valuable tool in biochemical research for probing enzyme activity.

Study on Enzyme Activity

A study published in the Journal of Medicinal Chemistry explored the use of N-succinimidyl p-nitrophenylacetate as a substrate for various enzymes. The results indicated that this compound could effectively inhibit serine proteases by forming acyl-enzyme intermediates, leading to a decrease in enzymatic activity. This finding underscores the potential of 2,5-Pyrrolidinedione in therapeutic applications targeting proteolytic enzymes.

Pharmacokinetics

Pharmacokinetic studies have shown that similar compounds undergo significant metabolic transformations when administered in vivo. For example, an investigation into the metabolism of related nitrophenyl derivatives revealed that they are subject to acetylation and reduction processes, which may influence their biological activity and therapeutic efficacy.

Scientific Research Applications

Medicinal Chemistry

2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- is primarily utilized as a labeling reagent in drug development and synthesis. Its ability to form stable amide derivatives makes it an essential component in the synthesis of various pharmaceutical compounds.

Case Studies

• Anticancer Activity : Research has shown that compounds synthesized using this reagent exhibit promising anticancer properties. For instance, derivatives created from Mannich bases have demonstrated cytotoxic effects against cancer cell lines, with IC₅₀ values lower than 10 μM in some cases .
• Antimicrobial Properties : The compound has also been investigated for its antimicrobial activity. Studies indicate that certain derivatives possess significant efficacy against resistant strains of bacteria and fungi .

Analytical Chemistry

The compound is extensively used in high-performance liquid chromatography (HPLC) for the separation and analysis of biomolecules.

Applications

• HPLC Methodology : A reverse-phase HPLC method utilizing 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- has been developed for the effective separation of various compounds. This method is compatible with mass spectrometry (MS) applications when phosphoric acid is replaced with formic acid .
• Pharmacokinetics Studies : Due to its labeling properties, it aids in pharmacokinetic studies by allowing researchers to track the distribution and metabolism of drugs within biological systems.

Biochemical Research

The compound’s interaction with amino groups allows it to be used in biochemical assays and studies involving protein modification.

Biochemical Pathways

• The formation of amide derivatives through the reaction with amino groups facilitates the study of protein interactions and modifications, which are crucial for understanding enzyme mechanisms and cellular processes .

Environmental Science

Research into the environmental impact of chemical contaminants has identified 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]- as a compound of interest due to its potential toxicity and persistence in the environment .

Summary Table of Applications

Application Area	Description
Medicinal Chemistry	Used in drug synthesis; shows anticancer and antimicrobial properties
Analytical Chemistry	Employed in HPLC for biomolecule separation; aids pharmacokinetics studies
Biochemical Research	Facilitates protein modification studies through amide derivative formation
Environmental Science	Investigated for potential toxicity and environmental persistence

Q & A

Basic Research Questions

Q. What are the established synthetic routes for synthesizing 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-?

Methodological Answer: The synthesis typically involves coupling a 4-nitrophenylacetyl chloride derivative with a pyrrolidinedione precursor under anhydrous conditions. A common approach includes:

• Reacting 4-nitrophenylacetic acid with thionyl chloride to generate the acyl chloride intermediate.
• Performing nucleophilic substitution with 2,5-pyrrolidinedione in the presence of a base (e.g., triethylamine) in dichloromethane or DMF at 0–25°C .
• Purification via column chromatography (silica gel, ethyl acetate/hexane eluent) or recrystallization.
  Key Considerations: Monitor reaction progress using TLC (Rf ~0.3 in ethyl acetate/hexane 1:1). Yield optimization may require controlled stoichiometry and inert atmosphere.

Q. How can the structural integrity and purity of this compound be validated?

Methodological Answer: Use a combination of spectroscopic and chromatographic techniques:

• IR Spectroscopy: Confirm carbonyl stretches for the pyrrolidinedione core (~1750 cm⁻¹) and nitro group (~1520 cm⁻¹, asymmetric stretching) .
• NMR:
  • ¹H NMR: Look for the pyrrolidine ring protons (δ 2.5–3.5 ppm) and aromatic protons from the 4-nitrophenyl group (δ 8.0–8.3 ppm).
  • ¹³C NMR: Peaks at ~170 ppm (carbonyl carbons) and ~125–150 ppm (aromatic carbons) .
• HPLC/MS: Ensure >95% purity via reverse-phase HPLC (C18 column, acetonitrile/water gradient) and confirm molecular weight (MW calc. for C₁₂H₁₀N₂O₆: 278.21 g/mol) .

Q. What are the stability profiles of this compound under varying storage conditions?

Methodological Answer: Stability studies should assess:

• Hydrolytic Sensitivity: The acetyloxy group may hydrolyze in aqueous media. Perform accelerated degradation tests at pH 2, 7, and 9 (37°C, 24–72 hrs) and quantify degradation via HPLC .
• Photostability: Exposure to UV light (λ = 254 nm) may degrade the nitro group. Store in amber vials at –20°C under desiccant .
• Thermal Stability: TGA/DSC analysis can determine decomposition temperatures (expected >150°C for similar pyrrolidinediones) .

Advanced Research Questions

Q. What mechanistic insights explain its potential antibacterial activity?

Methodological Answer: Derivatives of 2,5-pyrrolidinedione exhibit activity via:

• Membrane Disruption: Hydrophobic decenyl/phenyl groups may integrate into bacterial membranes, causing leakage (observed in Staphylococcus aureus and E. coli models) .
• Enzyme Inhibition: The nitro group may act as an electrophile, targeting cysteine proteases or redox enzymes. Test via:
  • Enzymatic Assays: Measure inhibition of C. albicans cytochrome P450 or bacterial dihydrofolate reductase .
  • ROS Induction: Quantify reactive oxygen species (ROS) in treated bacterial cultures using fluorescent probes (e.g., DCFH-DA) .

Table 1: Comparative Bioactivity of Pyrrolidinedione Derivatives

Compound	Target Organism	MIC (µg/mL)	Mechanism
2,5-Pyrrolidinedione C	E. coli	128	Membrane disruption
1-(4-Nitrophenyl) analog	S. aureus	64	Enzyme inhibition/ROS

Q. How does the 4-nitrophenyl substituent influence its reactivity in nucleophilic substitution reactions?

Methodological Answer: The electron-withdrawing nitro group enhances the electrophilicity of the acetyloxy moiety, facilitating:

• Aminolysis: React with primary amines (e.g., benzylamine) in DMF to form amide derivatives. Monitor by disappearance of the nitro group’s UV absorbance (λmax ~400 nm) .
• Hydrolysis Kinetics: Study pH-dependent hydrolysis rates using UV-Vis spectroscopy. The nitro group accelerates hydrolysis in basic conditions (pseudo-first-order kinetics, k ~0.1 h⁻¹ at pH 9) .

Q. What computational strategies predict its interactions with biological targets?

Methodological Answer:

• Docking Studies: Use AutoDock Vina to model binding to C. albicans CYP51 (PDB: 5TZ1). The nitro group shows hydrogen bonding with Thr311, while the pyrrolidinedione core interacts via hydrophobic contacts .
• DFT Calculations: Optimize geometry at the B3LYP/6-31G* level to predict IR/NMR spectra and compare with experimental data .
• MD Simulations: Simulate membrane insertion in a POPC bilayer (GROMACS) to assess perturbation of lipid order parameters .

Q. How can structure-activity relationships (SAR) guide the design of more potent analogs?

Methodological Answer:

• Variation of Substituents: Synthesize analogs with halogens (e.g., 4-chlorophenyl) or methyl groups on the phenyl ring to modulate lipophilicity and electronic effects .
• Bioisosteric Replacement: Replace the nitro group with a cyano or trifluoromethyl group and evaluate antibacterial potency .
• Pharmacophore Mapping: Identify critical features (e.g., planar nitro group, hydrophobic pyrrolidinedione) using Schrodinger’s Phase .

Preparation Methods

Synthetic Routes for N-Succinimidyl 4-Nitrophenylacetate

Carbodiimide-Mediated Coupling

The most widely reported method involves reacting 4-nitrophenylacetic acid with N-hydroxysuccinimide (NHS) in the presence of a carbodiimide coupling agent, typically dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction proceeds via the formation of an intermediate O-acylisourea, which subsequently reacts with NHS to yield the active ester .

Procedure (adapted from Ambeed ):

• Reagents :

  • 4-Nitrophenylacetic acid (826 mmol)

  • N-Hydroxysuccinimide (826 mmol)

  • DCC (1.24 mol)

  • DIPEA (1.24 mol)

  • Dichloromethane (DCM, 2 L)

• Reaction Conditions :

  • Temperature: 15°C

  • Duration: 12 hours

  • Environment: Anhydrous, under nitrogen

• Work-Up :

  • Filter to remove dicyclohexylurea (DCU) byproduct.

  • Concentrate the filtrate under reduced pressure.

  • Wash the residue with ethyl acetate (EtOAc, 800 mL) to remove unreacted starting materials.

  • Collect the product as a white solid (75% yield).

Mechanistic Insights :
The carbodiimide activates the carboxylic acid by forming an O-acylisourea intermediate. NHS then displaces the carbodiimide-derived urea, generating the succinimidyl ester. Quantum chemical studies on analogous systems suggest that solvent-assisted proton transfer lowers activation barriers for intermediate steps, ensuring high efficiency .

Alternative Coupling Agents

While DCC is predominant, other coupling agents like EDC or hydroxybenzotriazole (HOBt) may reduce side reactions. For example, EDC minimizes racemization in peptide synthesis but requires careful pH control. Computational models indicate that polar aprotic solvents (e.g., DMF) stabilize charged intermediates, though DCM remains preferred for its low reactivity .

Analytical Validation

Structural Confirmation via NMR

The ¹H NMR spectrum (400 MHz, DMSO-d₆) of the product exhibits:

• δ 3.68 (s, 2H) : Methylenic protons of the acetyloxy group.

• δ 3.58 (t, J = 4.8 Hz, 4H) and δ 2.82 (s, 4H) : Protons of the succinimidyl ring.

• δ 2.57 (t, J = 5.2 Hz, 4H) : Residual DIPEA or solvent peaks .

Purity and Yield Optimization

• Yield : 75% under optimal conditions .

• Impurities : Unreacted NHS or 4-nitrophenylacetic acid (<5% by HPLC).

• Storage : Stable at -20°C for >6 months; hydrolyzes in aqueous media (t₁/₂ ~2 hours at pH 7.4) .

Computational Modeling of Reaction Dynamics

DFT and MP2 studies on analogous succinimidyl ester syntheses reveal:

• Energy Barriers : Proton transfer during aci-nitro formation requires ~150–200 kJ/mol, mitigated by water or ammonia .

• Solvent Effects : DCM stabilizes non-polar intermediates, reducing side reactions compared to polar solvents .

Applications in Bioconjugation

N-succinimidyl 4-nitrophenylacetate is employed in:

• Protein Labeling : Reacts with lysine residues under physiological pH .

• Peptide Modification : Used to introduce 4-nitrophenyl groups for photolabile protection .

Challenges and Mitigation Strategies

• Byproduct Formation : DCU precipitation ensures easy removal .

• Hydrolysis Sensitivity : Use anhydrous solvents and low temperatures during synthesis .